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Compound of Interest

Compound Name:
4'-Hydroxy-3'-

(trifluoromethyl)acetophenone

Cat. No.: B139320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4'-Hydroxy-3'-
(trifluoromethyl)acetophenone, a fluorinated aromatic ketone of interest in medicinal

chemistry and drug discovery. The document details its chemical structure, physicochemical

properties, and spectroscopic data. A plausible synthetic route via the Fries rearrangement is

presented with a detailed experimental protocol. Furthermore, based on structure-activity

relationships of analogous compounds, this guide explores potential biological activities,

including anti-inflammatory and cytotoxic effects, and proposes key signaling pathways, such

as NF-κB and MAPK, that may be modulated by this compound. This document is intended to

serve as a foundational resource for researchers investigating the therapeutic potential of 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone.

Chemical Structure and Identification
4'-Hydroxy-3'-(trifluoromethyl)acetophenone is a substituted acetophenone featuring a

hydroxyl group at the 4'-position and a trifluoromethyl group at the 3'-position of the phenyl ring.

Systematic Name: 1-[4-hydroxy-3-(trifluoromethyl)phenyl]ethan-1-one[1] Synonyms: 5-Acetyl-2-

hydroxybenzotrifluoride CAS Number: 149105-11-3[1] Molecular Formula: C₉H₇F₃O₂[1]

Molecular Weight: 204.15 g/mol [2]
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Start: 2-(Trifluoromethyl)phenol

Acetylation with Acetic Anhydride/Pyridine

Intermediate: 2-(Trifluoromethyl)phenyl acetate

Fries Rearrangement with AlCl₃

Purification (Column Chromatography)

Product: 4'-Hydroxy-3'-(trifluoromethyl)acetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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